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Compound of Interest

Compound Name: 1,3,2-Dioxathiolane 2,2-dioxide

Cat. No.: B136020 Get Quote

Essential Safety and Handling Guide for 1,3,2-
Dioxathiolane 2,2-dioxide
This document provides immediate safety, operational, and disposal guidance for laboratory

professionals handling 1,3,2-Dioxathiolane 2,2-dioxide. Adherence to these procedures is

critical for ensuring personal safety and maintaining a secure research environment.

Chemical Identifier:

Name: 1,3,2-Dioxathiolane 2,2-dioxide

Synonyms: Ethylene Sulfate, Ethylene glycol cyclic sulfate

CAS Number: 1072-53-3

Hazard Summary: 1,3,2-Dioxathiolane 2,2-dioxide is a hazardous chemical that poses

significant health risks.[1][2] It is harmful if swallowed, causes severe skin burns and eye

damage, may trigger an allergic skin reaction, and is suspected of causing cancer.[1][2][3][4]

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling 1,3,2-
Dioxathiolane 2,2-dioxide.
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Protection Type Equipment Specification Recommended Use

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[1]

Mandatory for all handling

procedures.

Skin Protection

Chemical-resistant gloves

(Nitrile rubber, Neoprene, or

PVC).[5] Fire/flame resistant

and impervious clothing.[1]

Lab coat.

Always wear gloves when

handling. Change gloves

immediately if contaminated.

Wear a lab coat and additional

protective clothing as needed

to prevent skin exposure.[5][6]

Respiratory Protection

Work in a well-ventilated area

or under a chemical fume

hood.[5][7] Use a full-face

respirator if exposure limits are

exceeded or if irritation or other

symptoms are experienced.[1]

Required for all handling of the

solid compound or solutions.

Operational Plan: Safe Handling Protocol
1. Preparation and Engineering Controls:

Before handling, ensure all safety precautions have been read and understood.[3][6]

Work exclusively in a designated area, such as a chemical fume hood, to ensure adequate

ventilation.[5][7]

Keep the container tightly closed when not in use and store in a dry, cool, and well-ventilated

place.[1][7]

Have an emergency eyewash station and safety shower readily accessible.

2. Handling the Compound:

Wear the appropriate PPE as detailed in the table above.
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Avoid the formation of dust and aerosols.[1][7]

Avoid contact with skin, eyes, and clothing.[1][7][8]

Do not eat, drink, or smoke in the handling area.[1][6]

Use non-sparking tools to prevent ignition.[1][7]

Wash hands thoroughly after handling.[1][6]

3. In Case of Exposure or Spill:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[6] Remove contact lenses if present and easy to do.[1] Seek immediate medical

attention.[6]

Skin Contact: Take off immediately all contaminated clothing.[8] Wash off immediately with

plenty of water for at least 15 minutes.[6] Seek immediate medical attention.[6]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1] Get

emergency medical help immediately.[1]

Ingestion: Do NOT induce vomiting.[1][6] Rinse mouth with water.[1][6] Call a physician or

poison control center immediately.[6]

Spill: Evacuate personnel to a safe area.[1][7] Avoid dust formation.[1][7] Collect the spilled

material using spark-proof tools and place it in a suitable, closed container for disposal.[1][7]

Disposal Plan
All waste containing 1,3,2-Dioxathiolane 2,2-dioxide must be treated as hazardous waste.

1. Waste Segregation and Collection:

Collect all solid waste (e.g., contaminated gloves, wipes, and the chemical itself) in a

dedicated, clearly labeled, and sealed hazardous waste container.
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Collect all liquid waste (e.g., solutions containing the chemical) in a separate, clearly labeled,

and sealed hazardous waste container.

2. Disposal Procedure:

Dispose of the contents and container to an approved waste disposal plant.[3][6]

Do not allow the chemical to enter drains.[1][7]

Adhere to all local, state, and federal regulations for hazardous waste disposal.[8]

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of 1,3,2-
Dioxathiolane 2,2-dioxide.
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Caption: Workflow for handling 1,3,2-Dioxathiolane 2,2-dioxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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